Cas no 38697-07-3 (propan-2-imine)

propan-2-imine structure
propan-2-imine structure
Product Name:propan-2-imine
CAS No:38697-07-3
MF:C3H7N
MW:57.0943806171417
CID:1490677
PubChem ID:142304
Update Time:2025-04-21

propan-2-imine Chemical and Physical Properties

Names and Identifiers

    • propan-2-imine
    • 2-Propanimine
    • Q48996610
    • acetone imine
    • 38697-07-3
    • 2-Propanimine (9CI)
    • DTXSID50191992
    • XDAGXZXKTKRFMT-UHFFFAOYSA-N
    • Inchi: 1S/C3H7N/c1-3(2)4/h4H,1-2H3
    • InChI Key: XDAGXZXKTKRFMT-UHFFFAOYSA-N
    • SMILES: N=C(C)C

Computed Properties

  • Exact Mass: 57.05791
  • Monoisotopic Mass: 57.057849228g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 4
  • Rotatable Bond Count: 0
  • Complexity: 26.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.85

propan-2-imine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  4 d, 80 °C
Reference
Identification and characterization of stressed degradation products of metoprolol using LC/Q-TOF-ESI-MS/MS and MSn experiments
Borkar, Roshan M.; Raju, B.; Srinivas, R.; Patel, Prashant; Shetty, Satheesh Kumar, Biomedical Chromatography, 2012, 26(6), 720-736

propan-2-imine Raw materials

propan-2-imine Preparation Products

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